Ethyl 4,6-dichloronicotinate

• IUPAC Name: ethyl 4,6-dichloropyridine-3-carboxylate
• InChI: InChI=1S/C8H7Cl2NO2/c1-2-13-8(12)5-4-11-7(10)3-6(5)9/h3-4H,2H2,1H3
• InChI Key: AAUBVINEXCCXOK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(C=C1Cl)Cl
• Molecular Formula: C8H7Cl2NO2
• DSSTOX Substance ID: DTXSID40344874
• Molecular Weight: 220.05 g/mol
• CAS RN: 40296-46-6

Description

Ethyl 4,6-dichloronicotinate is a biochemical reagent that can be used as a biological material or organic compound for life science related research. It is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff.

Synthesis Analysis

This compound is synthesized from 4,6-dichloronicotinic acid and ethanol. The reaction conditions involve the use of sodium hydroxide in tetrahydrofuran and methanol for 0.5 hours, followed by the addition of hydrogen chloride.

Molecular Structure Analysis

The molecular formula of this compound is C8H7Cl2NO2 and its molecular weight is 220.05. The structure includes a pyridine ring with two chlorine atoms at the 4 and 6 positions, and an ethyl ester group at the 3 position.

Chemical Reactions Analysis

This compound acts as a reactant in the preparation of (acylamino)aminonaphthyridinones as novobiocin analogs and Hsp90 inhibitors. These compounds have shown antitumor activities in human breast cancer cell lines, and effects on apoptosis and cell cycle advancement.

Physical And Chemical Properties Analysis

This compound is a solid substance with a melting point between 31.0 to 35.0 °C. It has a boiling point of 85 °C/0.01 mmHg. The compound is soluble in methanol.

Scientific Research Applications

• Synthesis of Antibacterial Compounds : Ethyl 4,6-dichloronicotinate serves as a starting material for synthesizing hydrazone derivatives with antibacterial properties (Rao, Prasad, & Rao, 2019).

• Spectroscopic Studies : The molecule has been studied using various spectroscopic techniques, including FT-IR, FT-Raman, dispersive Raman, and NMR, to understand its structural and physicochemical properties (Karabacak et al., 2016).

• Development of Pharmaceutical Compounds : It has been used in the multi-kilogram-scale synthesis of AZD1283, a selective and reversible antagonist of the P2Y12 receptor, which supports preclinical and clinical studies (Andersen et al., 2013).

• Catalysis in Organic Reactions : The compound plays a role in catalytic reactions, such as the phosphine-catalyzed [4 + 2] annulation, leading to the formation of highly functionalized tetrahydropyridines (Zhu, Lan, & Kwon, 2003).

• Synthesis of Stereoisomers : It is also used in the synthesis of stereoisomers of ethyl 4-chloro-3-hydroxybutyrate, a precursor in the synthesis of pharmacologically valuable products (Kluson et al., 2019).

• Molluscicidal Properties : this compound derivatives have been evaluated for their molluscicidal properties, which are relevant in controlling schistosomiasis (El-bayouki & Basyouni, 1988).

• Study of Polymerization Catalysts : The compound is used in the study of polymerization catalysts and their behaviors, such as in ethylene polymerization (Pinheiro, Mauler, & Souza, 2001).

Safety and Hazards

Ethyl 4,6-dichloronicotinate can cause skin and eye irritation. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, and avoiding contact with skin and eyes. Protective gloves, eye protection, and face protection should be worn when handling this compound.

Future Directions

Ethyl 4,6-dichloronicotinate has potential applications in the development of new pharmaceuticals, particularly as a reactant in the synthesis of novobiocin analogs and Hsp90 inhibitors. These compounds have shown promising results in the treatment of human breast cancer, indicating potential future directions for the use of this compound in cancer research.

Mechanism of Action

Target of Action

Ethyl 4,6-dichloronicotinate is a biochemical reagent that can be used as a biological material or organic compound for life science related research . .

Mode of Action

It is known to act as a reactant in the preparation of (acylamino)aminonaphthyridinones as novobiocin analogs and Hsp90 inhibitors . These compounds have shown antitumor activities in human breast cancer cell lines .

Biochemical Pathways

It is involved in the synthesis of novobiocin analogs and hsp90 inhibitors , which suggests it may influence pathways related to tumor growth and proliferation.

Pharmacokinetics

This compound has a molecular weight of 220.05 . It is soluble in methanol , which suggests it could be well-absorbed in the gastrointestinal tract if administered orally.

Result of Action

It is used in the synthesis of compounds that have shown antitumor activities in human breast cancer cell lines . These compounds have been observed to affect apoptosis and cell cycle advancement .

Action Environment

It is recommended to be stored at room temperature, sealed, and away from moisture , suggesting that its stability could be affected by temperature and humidity.

Synthesis routes and methods

Procedure details

(Wallace, E., et. al., ibid.) A stirred suspension of compound ii (1.40 g, 7.67 mmol) in phosphorus (V) oxychloride (15 mL) was heated to 110° C. for 2.5 h with a guard tube (CaCl2) fitted. The reaction mixture was cooled to room temperature, reduced in vacuo and the resulting dark brown residue taken up in a small volume of DCM (˜5 mL) and transferred dropwise onto a slurry of ice in water (250 mL) whilst stirring vigorously. The aqueous mixture was extracted with EtOAc (3×100 mL), the organic extracts combined, dried (MgSO4) and evaporated to dryness to afford the crude product as an orange gum. Column chromatography (SiO2), eluting with 15:1 Hexanes-EtOAc, afforded compound iii. (1.33 g, 6.14 mmol, 79%) as a colourless oil; [M+H]+ m/z=220.0.

Q & A

Q1: Why is Ethyl 4,6-dichloronicotinate a useful starting material for the synthesis of 6-chlorothieno[3,2-c]pyridine-2-carbohydrazide-hydrazone derivatives?

A1: this compound serves as a versatile precursor due to its chemical structure. The molecule contains a pyridine ring with two chlorine atoms and an ethoxycarbonyl group. This allows for a multi-step synthetic route [] involving: